2-(4-fluorophenoxy)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenoxy)-N-[[1-[5-(1-hydroxyethyl)thiophen-2-yl]cyclopentyl]methyl]acetamide
• InChI: InChI=1S/C20H24FNO3S/c1-14(23)17-8-9-18(26-17)20(10-2-3-11-20)13-22-19(24)12-25-16-6-4-15(21)5-7-16/h4-9,14,23H,2-3,10-13H2,1H3,(H,22,24)
• InChI Key: AMZNAJDNGCIVJX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(S1)C2(CCCC2)CNC(=O)COC3=CC=C(C=C3)F)O
• Molecular Formula: C20H24FNO3S
• Molecular Weight: 377.5 g/mol
• CAS No.: 2034598-58-6

Description

2-(4-fluorophenoxy)-N-((1-(5-(1-hydroxyethyl)thiophen-2-yl)cyclopentyl)methyl)acetamide is a useful research compound. Its molecular formula is C20H24FNO3S and its molecular weight is 377.47. The purity is usually 95%.
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Scientific Research Applications

Chemoselective Acetylation in Synthesis

The process of chemoselective acetylation has been employed in synthesizing intermediates for natural antimalarial drugs, demonstrating the relevance of precise chemical modification techniques in drug development. In a study by Magadum and Yadav (2018), chemoselective monoacetylation utilized various acyl donors, highlighting the importance of selecting appropriate chemical reactions for synthesizing pharmacologically active compounds (Magadum & Yadav, 2018).

Photoreactions of Pharmaceuticals

The study of photoreactions in pharmaceuticals, as explored by Watanabe, Fukuyoshi, and Oda (2015), underscores the significance of understanding the behavior of chemical compounds under light exposure. This research can inform the stability and storage conditions of drugs, including those related to the compound of interest (Watanabe, Fukuyoshi, & Oda, 2015).

Synthesis and Characterization of Novel Compounds

The synthesis and characterization of novel compounds, such as the work done by Man-li (2008) on derivatives of phenoxy and acetamide compounds, are fundamental to expanding the library of chemical entities with potential therapeutic applications. This approach is crucial for identifying new drug candidates or materials with unique properties (Yang Man-li, 2008).

Drug Metabolism and Hepatotoxicity Studies

Investigating the metabolism and potential hepatotoxicity of drugs, as seen in studies on flutamide and its metabolites, is essential for ensuring the safety and efficacy of new pharmaceuticals. Understanding the metabolic pathways and the role of enzymes, such as arylacetamide deacetylase in drug hydrolysis, can inform the development of safer drug formulations (Watanabe et al., 2009).